N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H17N3O5S/c20-14-3-4-15(21)19(14)6-8-23-7-5-17-16(22)11-10-12(24-18-11)13-2-1-9-25-13/h1-2,9-10H,3-8H2,(H,17,22)
• InChI Key: GMUPBFWTYOJFET-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNC(=O)C2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C16H17N3O5S
• Molecular Weight: 363.4 g/mol

Description

N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-5-(thiophen-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H17N3O5S and its molecular weight is 363.39. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

Research into derivatives of pyrrolidine-carboxylic acid has highlighted their potential as potent antioxidants. Studies by Tumosienė et al. (2019) synthesized a series of novel derivatives, demonstrating that certain compounds exhibited antioxidant activity higher than that of ascorbic acid, indicating a promising avenue for therapeutic antioxidant applications (Tumosienė et al., 2019).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds were found to be effective cyclooxygenase inhibitors, presenting a potential for the development of new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Heterocyclic Synthesis

Mohareb et al. (2004) explored the synthesis of heterocyclic compounds using thiophenylhydrazonoacetates, leading to the development of new pyrazole, isoxazole, and pyrimidine derivatives. This research highlights the versatility of such compounds in synthesizing a wide range of heterocyclic compounds, which are crucial in pharmaceutical chemistry (Mohareb et al., 2004).

Prodrug Development

Patterson et al. (1992) discussed the synthesis of a new prodrug for an antiarthritic agent, demonstrating the conversion of synthesized compounds into active pharmaceutical ingredients upon metabolic processing in vivo. This illustrates the importance of such compounds in the development of more effective and targeted therapies (Patterson et al., 1992).

Electrochemical and Electrochromic Properties

Hu et al. (2013) investigated the impact of different acceptor groups on the electrochemical and electrochromic properties of polycarbazole derivatives. The research revealed that introducing specific groups can significantly alter the electronic properties of materials, suggesting applications in electronic devices and sensors (Hu et al., 2013).